N-[4-Bromo-2-(trifluoromethyl)phenyl]-N-(2,2,2-trifluoroethyl)glycine

• Molecular Formula: C11H8BrF6NO2
• Molecular Weight: 380.08 g/mol
• IUPAC Name: 2-[4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)anilino]acetic acid
• InChI: InChI=1S/C11H8BrF6NO2/c12-6-1-2-8(7(3-6)11(16,17)18)19(4-9(20)21)5-10(13,14)15/h1-3H,4-5H2,(H,20,21)
• InChI Key: SUQQEKAGYRFIRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(F)(F)F)N(CC(=O)O)CC(F)(F)F

Description

N-[4-Bromo-2-(trifluoromethyl)phenyl]-N-(2,2,2-trifluoroethyl)glycine is a useful research compound. Its molecular formula is C11H8BrF6NO2 and its molecular weight is 380.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a slurry of hexanes-washed NaH (0.492 g of a 60% w/w suspension in mineral oil, 12.3 mmol) in dry DMF (10 mL) at 0° C. was added a solution of 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)aniline (1.96 g, 6.13 mmol) in DMF (2 mL), dropwise over 5 min. The mixture was stirred 15 min and tert-butyl bromoacetate (1.82 mL, 12.3 mmol) was added dropwise over 1 min. The mixture was stirred overnight, slowly warming to rt. The mixture was poured into water and the whole was extracted with Et2O (×3). Combined organic portions were washed (water, brine), dried over Na2SO4, filtered and concentrated. The residue was dissolved in CH2Cl2 (20 mL) and to this solution was added Et3SiH (4.9 mL, 31 mmol) and TFA (20 mL). The mixture was stirred 1.5 h at rt and concentrated in vacuo. The residue was partitioned between water/Et2O and the layers were separated. The organic layer was concentrated in vacuo. The residue was purified by filtration through a pad of silica gel (10% EtOAc/hexanes, then EtOAc to elute carboxylic acid) affording 1.50 g of the title compound as a pale yellow solid: MS (APCI) m/z 380 ([M−H]−, 81Br), 378 ([M−H]−, 79Br).